Cas no 1881209-76-2 (benzyl N-[5-bromo-2-(dimethylamino)phenyl]carbamate)

• Product Name: benzyl N-[5-bromo-2-(dimethylamino)phenyl]carbamate
• CAS No: 1881209-76-2
• MF: C₁₆H₁₇BrN₂O₂
• MW: 349.222383260727
• CID: 6062166
• PubChem ID: 129911458
• Update Time: 2025-05-19

benzyl N-[5-bromo-2-(dimethylamino)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-4605043
• 1881209-76-2
• benzyl N-[5-bromo-2-(dimethylamino)phenyl]carbamate

• Inchi： 1S/C16H17BrN2O2/c1-19(2)15-9-8-13(17)10-14(15)18-16(20)21-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H,18,20)
• InChI Key： PYEJXKJFNVMEBD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OCC1C=CC=CC=1)N(C)C

Computed Properties

• Exact Mass: 348.04734g/mol
• Monoisotopic Mass: 348.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.6Ų

Additional information on benzyl N-[5-bromo-2-(dimethylamino)phenyl]carbamate

Research Briefing on Benzyl N-[5-bromo-2-(dimethylamino)phenyl]carbamate (CAS: 1881209-76-2): Recent Advances and Applications

Benzyl N-[5-bromo-2-(dimethylamino)phenyl]carbamate (CAS: 1881209-76-2) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique carbamate linkage and bromo-substituted aromatic ring, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules and its potential as a modulator of specific biological targets.

The compound's structural features, including the presence of a bromine atom and a dimethylamino group, make it a versatile building block for the construction of more complex molecules. Researchers have utilized benzyl N-[5-bromo-2-(dimethylamino)phenyl]carbamate in the synthesis of various heterocyclic compounds, which are often associated with diverse pharmacological activities. Its utility in medicinal chemistry is further underscored by its ability to serve as a precursor for the development of potential therapeutic agents targeting diseases such as cancer, infectious diseases, and neurological disorders.

Recent advancements in synthetic methodologies have enabled the efficient preparation of benzyl N-[5-bromo-2-(dimethylamino)phenyl]carbamate with high purity and yield. Innovations in catalytic systems and reaction conditions have improved the scalability of its synthesis, making it more accessible for large-scale applications. Additionally, studies have investigated the compound's stability under various conditions, providing valuable insights into its handling and storage requirements.

In the context of biological activity, preliminary investigations have suggested that benzyl N-[5-bromo-2-(dimethylamino)phenyl]carbamate may exhibit modulatory effects on specific enzymes and receptors. For instance, its interaction with certain kinase enzymes has been explored, highlighting its potential as a lead compound for the development of kinase inhibitors. Furthermore, its role in modulating neurotransmitter systems has been studied, indicating possible applications in the treatment of neurological and psychiatric conditions.

The compound's mechanism of action and structure-activity relationships (SAR) are areas of active research. Computational modeling and molecular docking studies have provided preliminary insights into its binding modes and interactions with biological targets. These studies are complemented by experimental data from in vitro assays, which have helped to elucidate its pharmacological profile. However, further in vivo studies are needed to fully understand its therapeutic potential and safety profile.

In conclusion, benzyl N-[5-bromo-2-(dimethylamino)phenyl]carbamate (CAS: 1881209-76-2) represents a promising compound in the field of chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its synthetic routes, exploring its interactions with a broader range of biological targets, and evaluating its efficacy and safety in preclinical models. These efforts will contribute to the development of novel therapeutic agents and advance our understanding of its applications in drug discovery.